Cas no 2138011-29-5 (2-bromo-3-cyclopropylbenzaldehyde)

• Product Name: 2-bromo-3-cyclopropylbenzaldehyde
• CAS No: 2138011-29-5
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 6333523
• PubChem ID: 165776907
• Update Time: 2025-05-19

2-bromo-3-cyclopropylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-cyclopropylbenzaldehyde
• EN300-1128837
• 2138011-29-5

• Inchi： 1S/C10H9BrO/c11-10-8(6-12)2-1-3-9(10)7-4-5-7/h1-3,6-7H,4-5H2
• InChI Key： JPRWEEVGRHOCOG-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 223.98368g/mol
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-bromo-3-cyclopropylbenzaldehyde

Introduction to 2-bromo-3-cyclopropylbenzaldehyde (CAS No. 2138011-29-5)

2-bromo-3-cyclopropylbenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2138011-29-5, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic aldehydes, characterized by a benzene ring substituted with a bromine atom at the 2-position and a cyclopropyl group at the 3-position. The structural features of 2-bromo-3-cyclopropylbenzaldehyde make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The benzaldehyde moiety is a well-known pharmacophore in medicinal chemistry, contributing to the bioactivity of numerous therapeutic agents. The presence of a bromine atom at the 2-position enhances the electrophilicity of the aromatic ring, facilitating further functionalization through electrophilic aromatic substitution reactions. Additionally, the cyclopropyl group introduces steric and electronic effects that can influence the interactions of this compound with biological targets. These structural attributes make 2-bromo-3-cyclopropylbenzaldehyde a valuable building block for designing molecules with tailored biological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl aldehydes derived from halogenated aromatic systems. Studies have demonstrated that compounds containing both bromine and cyclopropyl substituents can exhibit significant activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, research has highlighted the role of such compounds in modulating inflammatory responses and inhibiting key enzymes associated with metabolic disorders.

One notable area of investigation has been the use of 2-bromo-3-cyclopropylbenzaldehyde as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are crucial in many biological processes and are often implicated in diseases such as cancer and neurodegenerative disorders. The ability to selectively modulate these interactions can lead to the development of novel therapeutic strategies. The bromine atom in 2-bromo-3-cyclopropylbenzaldehyde serves as a handle for further derivatization, allowing chemists to introduce additional functional groups that can enhance binding affinity and selectivity.

Moreover, the cyclopropyl group has been shown to improve metabolic stability and oral bioavailability, which are critical factors in drug design. By incorporating this moiety into drug candidates, researchers aim to reduce unwanted side effects and improve overall efficacy. The combination of these structural elements makes 2-bromo-3-cyclopropylbenzaldehyde an attractive candidate for further exploration in drug discovery programs.

Recent advances in computational chemistry have also facilitated the rational design of derivatives based on 2-bromo-3-cyclopropylbenzaldehyde. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with biological targets, enabling the optimization of their pharmacological properties. This approach has led to the identification of novel analogs with enhanced potency and selectivity.

The agrochemical industry has also recognized the potential of 2-bromo-3-cyclopropylbenzaldehyde as a key intermediate in the development of new pesticides and herbicides. The structural features of this compound contribute to its ability to interact with biological systems in crop protection applications. By modifying its chemical structure, researchers can tailor its activity against specific pests or weeds while minimizing environmental impact.

In conclusion, 2-bromo-3-cyclopropylbenzaldehyde (CAS No. 2138011-29-5) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent candidate for further chemical modification and exploration in drug discovery programs. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like 2-bromo-3-cyclopropylbenzaldehyde are likely to play an increasingly important role in developing innovative solutions for human health and agricultural productivity.